Calcium silicide (CaSi2)

Specification

• Molecular Formula: CaSi2
• Molecular Weight: 96.25 g/mol
• Standard InChI: InChI=1S/Ca.2Si/q+2;2*-1
• Standard InChI Key: XXCKHUMTXOCLPT-UHFFFAOYSA-N
• Canonical SMILES: [Si-].[Si-].[Ca+2]

Introduction

Fundamental Characteristics of Calcium Silicide (CaSi₂)

Chemical Composition and Basic Properties

Calcium silicide (CaSi₂) consists of calcium and silicon in a 1:2 molar ratio, forming a compound with the chemical formula CaSi₂. It typically appears as a whitish or dark gray to black solid, with industrial-grade material often containing iron and aluminum impurities. The compound exhibits a melting point of 1033°C, though some sources report variations between 700°C and 935°C depending on purity and crystalline structure. Its density ranges from 2.5 g/cm³ to 2.9 g/cm³, and it demonstrates hygroscopic behavior, decomposing in hot water to produce calcium hydroxide and hydrogen gas.

Structural Polymorphism

CaSi₂ exhibits remarkable structural diversity under different environmental conditions:

Polymorph	Crystal System	Stability Conditions	Notable Properties
hR9	Trigonal	Ambient pressure	Base structural unit
hR18	Trigonal	Ambient pressure	hR9 stacking variant
Tetragonal	Tetragonal	1000°C at 40 kBar	Superconducting (Tc=1.37-1.58K)
AlB₂-like	Hexagonal	>16 GPa pressure	High-pressure phase

The hR9 and hR18 polymorphs dominate under standard conditions, while the tetragonal phase emerges under high-temperature/high-pressure conditions. This structural flexibility enables unique electronic properties, including pressure-induced superconductivity.

Synthesis and Manufacturing Processes

Advanced Synthesis Techniques

Recent developments include:

• Hydrogen-assisted polymorph control: Sintering at 200-700°C under H₂ atmosphere produces the 3R polymorph, unobtainable through argon-based methods.

• Thin-film deposition: Molecular beam epitaxy (MBE) enables growth of CaSi₂ films with thickness control down to 29 nm.

• Solid-state exfoliation: Layered CaSi₂ reacts with transition metal chlorides (NiCl₂, FeCl₂) to create nanocomposites for battery applications.

Physicochemical Behavior

Reactivity Profile

CaSi₂ demonstrates distinctive chemical behavior:

• Hydrolysis:

  $$\text{CaSi}_2 + 6\text{H}_2\text{O} \rightarrow \text{Ca(OH)}_2 + 2\text{SiO}_2 + 3\text{H}_2\uparrow \quad[1][4]$$

• Acid reactions: Violent decomposition in hydrochloric acid, requiring careful handling.

• Oxidation: Pyrophoric tendencies in powdered form, necessitating inert storage conditions.

Electronic Properties

The tetragonal polymorph exhibits superconductivity below 1.58 K under ambient pressure. Pressure application (>12 GPa) induces superconducting transitions in trigonal phases, with critical temperatures increasing with compression. Theoretical calculations suggest electron-phonon coupling mediates this behavior, though detailed mechanisms remain under investigation.

Industrial and Technological Applications

Metallurgical Uses

CaSi₂ serves dual roles in steel production:

• Deoxidizer: Reduces oxygen content through reaction:

  $$3\text{CaSi}_2 + 5\text{O}_2 \rightarrow \text{Ca}_3\text{Si}_2\text{O}_5 + 4\text{Si} \quad[4][7]$$

• Desulfurizer: Removes sulfur impurities via sulfide formation.

Pyrotechnic Applications

Military and civilian applications leverage CaSi₂'s exothermic properties:

• Infrared decoys: Generates SiO₂ particulates that scatter electromagnetic radiation.

• Smoke compositions: Reacts with hexachloroethane (C₂Cl₆) to produce obscurant clouds.

• Delay compositions: Provides controlled burn rates in detonators.

Emerging Research Directions

Two-Dimensional Structures

Radiation-stimulated synthesis produces 2D CaSi₂ layers with unique vibrational spectra. These structures show promise for nanoelectronic applications, with characteristic Raman shifts at 417.5 cm⁻¹.

Thermoelectric Materials

Preliminary studies on calcium monosilicide (CaSi) suggest Zintl-phase behavior with potential for thermoelectric conversion. While distinct from CaSi₂, this related compound highlights the broader utility of calcium silicides in energy technologies.